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Compound of Interest

Compound Name: Boc-PEG4-methyl propionate

Cat. No.: B15621863

This technical guide provides a comprehensive overview of the safety data for Boc-PEG4-
methyl propionate, a PEG-based PROTAC linker utilized in the synthesis of proteolysis-
targeting chimeras.[1] This document is intended for researchers, scientists, and drug
development professionals, compiling available safety, handling, and storage information. Due
to the absence of a complete, formally issued Safety Data Sheet (SDS), this guide synthesizes
data from supplier information and structurally related compounds to provide a thorough safety
profile.

Chemical Identification and Properties

Boc-PEG4-methyl propionate is a chemical compound with the CAS Number 2100306-74-7.
[2] Its chemical structure and properties are summarized below.
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Property Value Reference
Molecular Formula C17H320s [2]
Molecular Weight 364.43 g/mol [2]
CAS Number 2100306-74-7 [2]
Purity =298% [2]
Topological Polar Surface Area

(TPSA) 89.52 Az [2]
LogP 1.3477 2]
Hydrogen Bond Acceptors 8 [2]
Hydrogen Bond Donors 0 [2]
Rotatable Bonds 15 [2]

Hazard Identification and Classification

Based on available supplier safety information, Boc-PEG4-methyl propionate is classified

with the following hazards:

Hazard Class GHS Pictogram Signal Word Hazard Statements
o ) H302: Harmful if
Acute toxicity, Oral GHSO07 Warning
swallowed.
Skin ) H315: Causes skin
o GHSO07 Warning o
corrosion/irritation irritation.
Serious eye ] H319: Causes serious
o GHSO07 Warning o
damage/eye irritation eye irritation.
Specific target organ
toxicity — single ] H335: May cause
] GHSO07 Warning ) o
exposure (Respiratory respiratory irritation.
tract irritation)
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Source: ChemScene[2]

Precautionary Measures and Safe Handling

The following precautionary statements are advised when handling Boc-PEG4-methyl
propionate.[2]
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Precautionary Statement .
Category Cod Precautionary Statement
ode

Avoid breathing

Prevention P261 dust/fume/gas/mist/vapors/spr

ay.

Wash face, hands and any

P264 exposed skin thoroughly after

handling.

Do not eat, drink or smoke
P270 ) )

when using this product.

Use only outdoors or in a well-
P271 _

ventilated area.

Wear protective
P280 gloves/protective clothing/eye

protection/face protection.

IF ON SKIN: Wash with plenty

Response P302+P352

of soap and water.

IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

P330 Rinse mouth.

Take off contaminated clothing
P362+P364 )
and wash it before reuse.

Store in a well-ventilated
Storage P403+P233 place. Keep container tightly
closed.
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P405 Store locked up.
Dispose of contents/container
Disposal P501 to an approved waste disposal
plant.

Source: ChemScene[2]

A logical workflow for the safe handling of Boc-PEG4-methyl propionate is illustrated in the
following diagram.
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Caption: A logical workflow for the safe handling of Boc-PEG4-methyl propionate.
First Aid Measures

In case of exposure to Boc-PEG4-methyl propionate, the following first aid measures are
recommended based on the available hazard information. These are general recommendations
and immediate medical attention should be sought if symptoms persist or are severe.
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Exposure Route

First Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. If you feel
unwell, call a POISON CENTER or
doctor/physician.[3][4]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower. If skin irritation

occurs, get medical advice/attention.[3][4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[3][4]

Ingestion

If swallowed, rinse mouth. Call a POISON

CENTER or doctor/physician if you feel unwell.
[5]

Storage and Shipping

Proper storage and shipping are crucial to maintain the stability and integrity of Boc-PEG4-

methyl propionate.

Condition

Recommendation Reference

Storage Temperature

environment.

2-8°C, sealed in a dry

[2]

Shipping Temperature

elsewhere.

Room temperature in the

continental US; may vary [2]

Experimental Protocols

Based on the conducted search, detailed experimental protocols involving the use of Boc-

PEG4-methyl propionate are not publicly available in safety-related documentation.
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Researchers should develop specific protocols based on their experimental design,
incorporating the safety and handling information provided in this guide.

Signaling Pathways

Information regarding the effect of Boc-PEG4-methyl propionate on specific signaling
pathways is not available in the context of safety data sheets or related safety documents. This
compound is a linker used in the synthesis of PROTACS, and its biological effects would be
dependent on the final PROTAC molecule it is incorporated into.[1]

Disclaimer: This document is intended as a technical guide and is based on publicly available
information. It is not a substitute for a formal Safety Data Sheet (SDS). Users should always
consult the most current safety information from the supplier before handling this chemical and
ensure that all appropriate safety measures are in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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